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Compound of Interest

2,3-Diaminopropanoic acid
Compound Name: )
hydrobromide

Cat. No.: B097326

Essential Safety and Handling Guide for 2,3-
Diaminopropanoic Acid Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3-Diaminopropanoic acid hydrobromide (CAS No: 18635-45-
5). Adherence to these guidelines is critical for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification

2,3-Diaminopropanoic acid hydrobromide is classified as a hazardous substance. The
primary risks associated with this chemical are irritation to the skin, eyes, and respiratory
system.[1][2]

Hazard Statement Description GHS Classification
H315 Causes skin irritation Skin Irritant, Category 2
H319 Causes serious eye irritation Eye Irritant, Category 2A

) o Specific Target Organ Toxicity
H335 May cause respiratory irritation )
(Single Exposure), Category 3
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Data sourced from AK Scientific, Inc. Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,3-
Diaminopropanoic acid hydrobromide to minimize exposure and ensure safety.[1][3][4][5][6]

[7]

PPE Category Item Specification

Must be worn to protect

against splashes and dust. A
Eye and Face Protection Safety Goggles face shield should be used in

addition to goggles when there

is a high risk of splashing.[1][4]

Nitrile or other suitable
chemical-resistant gloves are
) ) ] required.[4][6] Gloves should
Hand Protection Chemical-resistant gloves ]
be inspected before use and
removed immediately if

contaminated.[3][7]

Alab coat is essential to
protect clothing and skin from
_ spills.[3][4] For procedures
Body Protection Laboratory Coat ) ) ] )
with a risk of fire, a fire-
resistant lab coat is

recommended.[4]

Use in a well-ventilated area.
[1] If ventilation is inadequate
) ) ) or when handling large
Respiratory Protection Respirator N
quantities, a NIOSH-approved
respirator is necessary to avoid

inhaling dust or fumes.[4]

Required to prevent injuries

Foot Protection Closed-toe shoes from spills or dropped objects.

[3]4]
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Operational and Disposal Plans
Handling and Storage Protocol

Engineering Controls:
o Work in a well-ventilated area, preferably under a chemical fume hood.[1][8]
o Ensure safety shower and eyewash stations are readily accessible.

Precautions for Safe Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe in dust or fumes.[1][8]

Wash hands thoroughly after handling the substance.[1]

Remove and wash contaminated clothing before reuse.[1]

Conditions for Safe Storage:

Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[1]

Store locked up.[1]

Protect from light, heat, and air.[8]

Store away from incompatible materials such as strong bases and oxidizing agents.[8]

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _ _ _
contaminated clothing. Seek immediate medical

attention.[1]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do so. Continue rinsing for
at least 15 minutes and seek immediate medical

attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) )
water and seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Containment and Cleanup:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate personal protective equipment.[1]

o Prevent further leakage or spillage if it is safe to do so.[1]

o Carefully sweep or vacuum the spilled material into a suitable, labeled disposal container.[1]
[8] Avoid generating dust.[8]

o Wash the spill area thoroughly.
Waste Disposal:

» Dispose of the substance and its container as hazardous waste in accordance with local,
regional, and national regulations.[1][9]
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e Do not empty into drains.[8][9]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 2,3-Diaminopropanoic acid
hydrobromide in a laboratory setting.
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Caption: Workflow for handling 2,3-Diaminopropanoic acid hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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